N-(2,5-dichlorophenyl)-N'-(4-fluorophenyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,5-dichlorophenyl)-N'-(4-fluorophenyl)thiourea, also known as DFP-10825, is a chemical compound that has been extensively studied for its potential applications in scientific research. This thiourea derivative has been found to possess a wide range of biological activities, making it an attractive candidate for further investigation.
Mechanism of Action
The mechanism of action of N-(2,5-dichlorophenyl)-N'-(4-fluorophenyl)thiourea is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in cellular processes. This inhibition can lead to a range of biological effects, including the induction of apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
N-(2,5-dichlorophenyl)-N'-(4-fluorophenyl)thiourea has been found to have a range of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of inflammation, and the suppression of microbial growth. These effects make it an attractive candidate for further investigation as a potential therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,5-dichlorophenyl)-N'-(4-fluorophenyl)thiourea in lab experiments is its wide range of biological activities, which make it a versatile tool for investigating various cellular processes. However, one limitation of using N-(2,5-dichlorophenyl)-N'-(4-fluorophenyl)thiourea is its potential toxicity, which must be carefully monitored in order to avoid adverse effects on cells or organisms.
Future Directions
There are many potential future directions for research on N-(2,5-dichlorophenyl)-N'-(4-fluorophenyl)thiourea, including further investigation of its mechanism of action, the development of more potent derivatives, and the evaluation of its potential therapeutic applications in various disease states. Additionally, the use of N-(2,5-dichlorophenyl)-N'-(4-fluorophenyl)thiourea in combination with other drugs or therapies may also be explored as a means of enhancing its efficacy.
Synthesis Methods
N-(2,5-dichlorophenyl)-N'-(4-fluorophenyl)thiourea can be synthesized using a variety of methods, including the reaction of 2,5-dichloroaniline with 4-fluorobenzoyl isothiocyanate. The resulting product can then be purified using chromatographic techniques to obtain a high-purity sample.
Scientific Research Applications
N-(2,5-dichlorophenyl)-N'-(4-fluorophenyl)thiourea has been extensively studied for its potential applications in scientific research. It has been found to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. These activities make it an attractive candidate for further investigation as a potential therapeutic agent.
properties
IUPAC Name |
1-(2,5-dichlorophenyl)-3-(4-fluorophenyl)thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2FN2S/c14-8-1-6-11(15)12(7-8)18-13(19)17-10-4-2-9(16)3-5-10/h1-7H,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSXSGRCNEZXNPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=S)NC2=C(C=CC(=C2)Cl)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2FN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-Dichlorophenyl)-3-(4-fluorophenyl)thiourea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.